1-Methylcyclohexanamine

• IUPAC Name: 1-methylcyclohexan-1-amine
• InChI: InChI=1S/C7H15N/c1-7(8)5-3-2-4-6-7/h2-6,8H2,1H3
• InChI Key: YDBHSDRXUCPTQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)N
• Molecular Formula: C7H15N
• DSSTOX Substance ID: DTXSID60388558
• Molecular Weight: 113.20 g/mol
• CAS RN: 6526-78-9

Description

Synthesis Analysis

The synthesis of cyclohexane derivatives can be complex and diverse. For instance, the synthesis of optically active aminomethyl-methylcyclohexylamine involves the preparation of Pt(II) and Co(III) complexes of the ligand, which indicates a multi-step process with potential for stereoselectivity . Another example is the conversion of methylcyclohexane to 1-amino-1-methylcyclohexane using trichloramine and aluminum chloride, which showcases a direct amination method yielding up to 82% based on trichloramine .

Molecular Structure Analysis

The molecular structure of cyclohexane derivatives, such as 1-methyl-1-silacyclohexane, has been studied using techniques like gas electron diffraction and NMR, revealing conformational preferences for the substituents on the cyclohexane ring . The equatorial position of the methyl group is preferred, and quantum chemical calculations support these findings . Similarly, the structural differences between axial and equatorial forms of 1-methyl-1-silacyclohexane have been investigated, showing that they have the same energy within uncertainty limits .

Chemical Reactions Analysis

Cyclohexane derivatives undergo various chemical reactions. For example, methylcyclohexane can be aminated to form 1-amino-1-methylcyclohexane . The reaction is believed to proceed via hydride abstraction followed by interaction with a nitrogen-containing nucleophile. Additionally, the pyrolysis and combustion of methylcyclohexane have been studied, identifying intermediates and providing insights into the combustion chemistry of cycloalkanes .

Physical and Chemical Properties Analysis

The physical and chemical properties of cyclohexane derivatives are influenced by their molecular structure. For instance, the conformational properties of 1-methyl-1-silacyclohexane affect its Gibbs free energies of activation for ring inversion . The presence of a methyl group on the cyclohexane ring also affects the chemical shifts of protons in NMR studies, as observed in methylcyclohexane . The crystal packing of isomeric cyclohexane derivatives is influenced by various intermolecular interactions, such as C–H⋯N and π⋯π contacts .

Scientific Research Applications

Analytical Characterization in Psychoactive Substances

1-Methylcyclohexanamine has been identified in the analytical profiling of psychoactive substances. It has been characterized using various analytical techniques such as gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. This compound is part of a group known as arylcyclohexylamines, which are commonly perceived as ketamine-like dissociative substances. These techniques aid in the identification of newly emerging substances of abuse and provide valuable insights into their chemical properties (De Paoli et al., 2013) (Wallach et al., 2016).

Investigation of Carbonium Ions

In the field of organic chemistry, this compound has been utilized in studies exploring the properties of carbonium ions. Research has focused on the isomerization and stability of these ions, providing insights into the molecular structure and reactivity of related compounds (Olah et al., 1967).

Central Nervous System Depressant Evaluation

This compound has been synthesized and evaluated for its potential as a central nervous system depressant. Studies have investigated its effects on cataleptoid activity and antitonic extensor properties, contributing to the understanding of its pharmacological profile (Maddox et al., 1965).

Use in Antitumor Agents

In the field of medicinal chemistry, derivatives of this compound, such as amminedichloro(cyclohexanamine) complexes, have been investigated for their potential as orally active antitumor agents. These studies contribute to the development of new chemotherapeutic options (Giandomenico et al., 1995).

Conformational Studies in Organic Chemistry

This compound has been studied for its conformational properties in organic chemistry. Research includes gas electron diffraction and quantum chemical calculations to determine its molecular structure and conformational preferences, enhancing our understanding of cyclohexane derivatives (Arnason et al., 2002).

Investigation in Ethylene Inhibition in Plants

Research involving this compound has explored its role as an inhibitor of ethylene action in plants. It is particularly effective in a range of fruits, vegetables, and floriculture crops, providing insights into ethylene's role in plant physiology and offering potential applications in agriculture (Blankenship & Dole, 2003).

Pyrolysis and Combustion Studies

The compound has been a subject in studies of pyrolysis and combustion, particularly in the context of fuel surrogates. This research aids in understanding the combustion chemistry of larger cycloalkanes and practical fuels (Wang et al., 2014).

Safety and Hazards

Exposure to 1-Methylcyclohexanamine can cause irritation to the eyes, skin, nose, and throat. It can also cause dizziness and drowsiness. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.